N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(4-(isopropylsulfonyl)phenyl)acetamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-2-(4-propan-2-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C20H22N2O3S2/c1-13(2)27(24,25)15-9-7-14(8-10-15)11-19(23)22-20-17(12-21)16-5-3-4-6-18(16)26-20/h7-10,13H,3-6,11H2,1-2H3,(H,22,23)
• InChI Key: HRDWJPWUCGXQIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=C(C3=C(S2)CCCC3)C#N
• Molecular Formula: C20H22N2O3S2
• Molecular Weight: 402.5 g/mol

Description

N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-(4-(isopropylsulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H22N2O3S2 and its molecular weight is 402.53. The purity is usually 95%.
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Scientific Research Applications

Antitumor Applications

The molecule has been utilized as a precursor for synthesizing various heterocyclic compounds that demonstrated significant antitumor activities. A study highlighted the synthesis of different heterocyclic derivatives, including thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings, from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide. These derivatives exhibited high antiproliferative activities against three human cancer cell lines: breast adenocarcinoma (MCF-7), non-small cell lung cancer (NCI-H460), and CNS cancer (SF-268) (Shams et al., 2010).

Antimicrobial Applications

Another study explored the molecule's potential in creating novel antimicrobial agents. A series of acyclic and heterocyclic dye precursors and their azo (hydrazone) counterpart dyes based on 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide and related systems were synthesized and evaluated for antibacterial and antifungal activities. The compounds showed significant antimicrobial activity, with some exhibiting efficiency comparable or superior to standard treatments. These dyes were also applied to dyeing and textile finishing, highlighting their practical applications beyond biomedicine (Shams et al., 2011).

Synthesis and Structural Characterization

The molecule has been a key intermediate in the synthesis of structurally complex and novel compounds. For example, its reaction with trifluoroacetic anhydride led to the synthesis of N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,2,2-trifluoroacetamide, showcasing the molecule's versatility as a precursor for the development of new compounds with potential biological and pharmaceutical applications. The synthesized compounds' structures were confirmed through various analytical and spectral methods, providing insights into their chemical properties and potential reactivity (Wang et al., 2014).